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Compound of Interest

Compound Name: Tartrazine

Cat. No.: B075150

Technical Support Center: Tartrazine Solutions

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals working with
concentrated solutions of Tartrazine (also known as FD&C Yellow No. 5 or E102).

Frequently Asked Questions (FAQSs)
Q1: What is the maximum solubility of Tartrazine in common laboratory solvents?

Al: Tartrazine, as a trisodium salt, is highly soluble in water. Its solubility is also significant in
glycols. The free acid form of Tartrazine, however, is very insoluble in water. Solubility in
ethanol is limited.[1]

Data Table: Solubility of Tartrazine in Various Solvents

Solvent Temperature Solubility

Water 25 °C (77 °F) 20 g / 100 mL[1][2]
Water 30 °C (86 °F) 26 g/ 100 mL[3][4]
Glycerol 25 °C (77 °F) 18 g/ 100 mL[1]
Propylene Glycol 25 °C (77 °F) 7 g /100 mL[1]
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| Ethanol | Not Specified | 0.8 mg / mL[1] |

Q2: What are the optimal pH and temperature conditions for maintaining Tartrazine stability in
solution?

A2: Tartrazine solutions are most stable within a pH range of 3 to 8, showing no significant
changes under these conditions.[2][3] Drastic changes in pH, particularly shifting to highly
acidic conditions (below pH 3), can cause precipitation as the highly insoluble free acid form is
generated.[5] The dye is thermally stable up to 200°C in air.[6] For prepared stock solutions,
storage at -20°C for up to one month or -80°C for up to six months is recommended to prevent
degradation from repeated freeze-thaw cycles.[7]

Q3: Why is my concentrated Tartrazine solution appearing cloudy or forming a precipitate?

A3: Cloudiness or precipitation in a Tartrazine solution can be attributed to several factors:

e Low pH: The most common cause is a drop in pH below 3.0. In acidic conditions, the soluble
trisodium salt of Tartrazine converts to its insoluble free acid form.

o Low Temperature: As with most solutes, the solubility of Tartrazine is temperature-
dependent. If a solution prepared at a higher temperature is cooled, it may become
supersaturated, leading to precipitation.

o High Electrolyte Concentration: The presence of high concentrations of salts (electrolytes)
can reduce the solubility of azo dyes like Tartrazine, leading to a "salting-out" effect and
precipitation.

« Interaction with Cationic Species: Electrostatic interactions between the anionic Tartrazine
dye and cationic molecules in the solution can lead to the formation of insoluble complexes
and aggregation.

Q4: Is Tartrazine sensitive to light or oxidizing agents?

A4: Tartrazine has good stability to light but only fair stability to oxidation.[2][3] It is
incompatible with strong oxidizing agents.[3][4] Therefore, it is recommended to store stock
solutions protected from light and to avoid mixing with strong oxidizers.[7]
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Troubleshooting Guide

This guide addresses common issues encountered when working with concentrated Tartrazine
solutions.

Problem: Precipitate forms after preparing a concentrated aqueous solution.

This workflow provides a logical sequence for troubleshooting precipitation issues.
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Observation:
Precipitate in Tartrazine Solution

1. Measure Solution pH

Low pH Normal pH

Action:
Adjust pH to > 3.0 with dilute NaOH.
Observe if precipitate redissolves.

2. Check Storage/Current
Temperature

Action:
Gently warm solution (e.g., 30-40°C).
Use sonication to aid dissolution.

3. Review Solution
Components

Yes No

Action:
Consider reformulating with lower Consult further literature for

specific interactions.

electrolyte concentration or using
a stabilizing co-solvent (e.g., propylene glycol).
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1. Weigh Tartrazine

2. Add ~80% of final
volume of water

3. Dissolve with Stirring

Precipitate or cloudiness?

4. Gently warm and/or
sonicate to clarify

5. Cool to RT & bring to
final volume (QS)

6. Sterilize with 0.22 um filter

7. Aliguot and Store

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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